Cas no 153334-26-0 (1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one)

• Product Name: 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one
• CAS No: 153334-26-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD18834911
• CID: 102183
• PubChem ID: 14978339
• Update Time: 2025-10-29

1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]-
• 1-(2-propan-2-yl-1,2,4-triazol-3-yl)ethanone
• 1-(1-ISOPROPYL-1H-1,2,4-TRIAZOL-5-YL)ETHANONE
• Ethanone, 1-[1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]- (9CI)
• 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one
• WMMLTIJTNLANHN-UHFFFAOYSA-N
• 1-(2-Isopropyl-2H-[1,2,4]triazol-3-yl)-ethanone
• 1-[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one
• A908038
• 153334-26-0
• SCHEMBL1485662
• DTXSID10566405
• EN300-2973103

• MDL： MFCD18834911
• Inchi： 1S/C7H11N3O/c1-5(2)10-7(6(3)11)8-4-9-10/h4-5H,1-3H3
• InChI Key： WMMLTIJTNLANHN-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NC=NN1C(C)C

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one

Recent Advances in the Study of 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one (CAS: 153334-26-0)

The compound 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one (CAS: 153334-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a 1,2,4-triazole core, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the propan-2-yl substituent could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed molecular docking and dynamics simulations to predict the compound's interactions with cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory potential, 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one has also been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the triazole ring in mediating these effects, as it appears to disrupt bacterial cell wall synthesis through inhibition of key enzymes.

Another area of interest is the compound's role in cancer research. Preliminary in vitro studies have shown that 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers attribute this effect to the compound's ability to modulate the activity of pro-apoptotic proteins such as Bax and caspase-3. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The pharmacokinetic properties of 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one have also been a focus of recent research. A 2023 study in Drug Metabolism and Disposition evaluated the compound's metabolic stability and clearance rates in rodent models. The results indicated that the compound has a moderate half-life and good oral bioavailability, making it a promising candidate for further development. However, the study also noted that certain metabolites could pose toxicity risks, necessitating additional optimization.

In summary, 1-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-one (CAS: 153334-26-0) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research aims to address the challenges associated with its toxicity and metabolic stability, while also exploring its broader applications in drug discovery. The compound's unique structural features and promising bioactivity make it a valuable subject for future studies in chemical biology and medicinal chemistry.